6-cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

• IUPAC Name: 4-cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H16F2N6O/c16-10-7-18-14(19-8-10)22-3-5-23(6-4-22)15-20-12(9-1-2-9)11(17)13(24)21-15/h7-9H,1-6H2,(H,20,21,24)
• InChI Key: BEZYACTZWUCXRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C(=O)NC(=N2)N3CCN(CC3)C4=NC=C(C=N4)F)F
• Molecular Formula: C15H16F2N6O
• Molecular Weight: 334.32 g/mol

Description

The compound is a pyrimidine derivative, which is a class of compounds that includes many bioactive molecules. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrimidine derivatives are often synthesized through reactions involving nucleophilic substitution, where a nucleophile (an electron-rich species) attacks an electrophilic carbon.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also contains a cyclopropyl group (a three-membered carbon ring), a piperazine ring (a six-membered ring with two nitrogen atoms), and several fluorine atoms.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. The presence of fluorine atoms can also influence the reactivity of the compound, as fluorine is highly electronegative.

Safety and Hazards

The safety and hazards of a compound depend on its structure and reactivity. Pyrimidine derivatives, like other organic compounds, should be handled with care to avoid exposure and potential harm.

Future Directions

Research into pyrimidine derivatives is ongoing due to their wide range of biological activities. Future work could involve synthesizing this compound and testing its biological activity, as well as studying its physical and chemical properties in more detail.